Cas no 2171954-23-5 (3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2171954-23-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6410079
• PubChem ID: 165532851
• Update Time: 2025-10-28

3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• EN300-1581956
• 2171954-23-5

• Inchi： 1S/C15H21NO2/c1-4-10(3)12-8-16-13-6-5-9(2)7-11(13)14(12)15(17)18/h5-7,10,12,14,16H,4,8H2,1-3H3,(H,17,18)
• InChI Key： WTRIZNLRALHLRA-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C)C=CC=2NCC1C(C)CC)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

3-(Butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid: A Comprehensive Overview

The compound 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by the CAS number 2171954-23-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydroquinolines, which are known for their versatile properties and wide-ranging uses in drug discovery and development. The molecule's structure features a quinoline ring system with a carboxylic acid group at the 4-position and substituents at the 3 and 6 positions, specifically a butan-2-yl group and a methyl group, respectively. These substituents contribute to the compound's unique physicochemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the quinoline ring. This method not only enhances the yield but also ensures high purity, making it suitable for applications in medicinal chemistry. The synthesis of 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been optimized to minimize environmental impact and maximize scalability, aligning with current green chemistry principles.

The structural uniqueness of this compound is further highlighted by its ability to form hydrogen bonds due to the presence of the carboxylic acid group. This property is crucial in determining its solubility characteristics and interactions with biological systems. Recent studies have demonstrated that this compound exhibits moderate to high solubility in aqueous environments under physiological conditions, which is a desirable trait for drug candidates targeting systemic delivery.

In terms of biological activity, 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has shown promise as a potential modulator of key enzymes involved in metabolic pathways. Preclinical studies suggest that it may act as an inhibitor of certain kinases or proteases, making it a candidate for therapeutic interventions in conditions such as inflammation or neurodegenerative diseases. However, further research is required to fully elucidate its mechanism of action and safety profile.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its pharmacodynamics. Additionally, quantum mechanical calculations have been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, 3-(butan-2-yl)-6-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a valuable addition to the library of bioactive molecules with diverse applications across multiple disciplines. Its unique structure and favorable physicochemical properties position it as a promising candidate for further exploration in drug discovery and development.